Cas no 19108-55-5 (Hexamethyl-d18-disiloxane)

• Product Name: Hexamethyl-d18-disiloxane
• CAS No: 19108-55-5
• MF: C₆H₁₈OSi₂
• MW: 180.488434314728
• CID: 123355
• PubChem ID: 102602166
• Update Time: 2025-04-18

Hexamethyl-d18-disiloxane Chemical and Physical Properties

Names and Identifiers

• Disiloxane,hexa(methyl-d3)- (8CI,9CI)
• HEXAMETHYL-D18-DISILOXANE
• < 2H18> Hexamethyldisiloxane
• 1,2,3,4,5,6-hexa(phenylthio)benzene
• AC1L81JQ
• hexakis(phenylsulfanyl)benzene
• hexakis(phenylthio)benzene
• Hexakis-phenylmercapto-benzol
• hexakis-phenylsulfanyl-benzene
• hexakis-trideuteriomethyl-disiloxane
• Hexamethyldisiloxan-d(18)
• Hexamethyldisiloxan-d(6)
• NSC266269
• 19108-55-5
• tris(trideuteriomethyl)-[tris(trideuteriomethyl)silyloxy]silane
• D98393
• Hexamethyl-d18-disiloxane

• Inchi： 1S/C6H18OSi2/c1-8(2,3)7-9(4,5)6/h1-6H3/i1D3,2D3,3D3,4D3,5D3,6D3
• InChI Key： UQEAIHBTYFGYIE-NBDUPMGQSA-N
• SMILES： [Si](C([2H])([2H])[2H])(C([2H])([2H])[2H])(C([2H])([2H])[2H])O[Si](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 198.31536
• Monoisotopic Mass: 180.203
• Isotope Atom Count: 18
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• PSA: 9.23
• LogP: 2.67280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes